![molecular formula C12H13N3S B286048 5-Benzyl-4,5,6,7-tetrahydro[1,2,3]thiadiazolo[5,4-c]pyridine](/img/structure/B286048.png)
5-Benzyl-4,5,6,7-tetrahydro[1,2,3]thiadiazolo[5,4-c]pyridine
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Overview
Description
5-Benzyl-4,5,6,7-tetrahydro[1,2,3]thiadiazolo[5,4-c]pyridine, commonly known as BTTCP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTTCP belongs to the class of thiadiazolo-pyridine compounds, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of BTTCP is not fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the body. For example, BTTCP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BTTCP has also been shown to interact with the GABA-A receptor, which is a target for many anticonvulsant drugs.
Biochemical and Physiological Effects:
BTTCP has been shown to have various biochemical and physiological effects in the body. For example, BTTCP has been shown to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. BTTCP has also been shown to have anticonvulsant effects in animal models.
Advantages and Limitations for Lab Experiments
BTTCP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of chemical stability. BTTCP is also soluble in a wide range of solvents, which makes it easy to handle in the lab. However, BTTCP has some limitations as well. It has low aqueous solubility, which can make it difficult to use in certain assays. BTTCP is also relatively expensive compared to other compounds that exhibit similar activities.
Future Directions
There are several future directions for research on BTTCP. One area of interest is the development of BTTCP-based materials with novel optical and electronic properties. Another area of interest is the investigation of BTTCP's potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of BTTCP and to identify potential targets for its activity.
Synthesis Methods
The synthesis of BTTCP involves the reaction of 2-amino-5-benzyl-1,3,4-thiadiazole with 2,3-dichloropyridine in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide under reflux conditions. The resulting product is then purified using column chromatography to obtain pure BTTCP.
Scientific Research Applications
BTTCP has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, BTTCP has been shown to exhibit anti-inflammatory, anticonvulsant, and analgesic activities. It has also been reported to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease. In material science, BTTCP has been used as a building block for the synthesis of novel organic materials with interesting optical and electronic properties. In catalysis, BTTCP has been used as a ligand for various metal catalysts in organic synthesis.
Properties
Molecular Formula |
C12H13N3S |
---|---|
Molecular Weight |
231.32 g/mol |
IUPAC Name |
5-benzyl-6,7-dihydro-4H-thiadiazolo[5,4-c]pyridine |
InChI |
InChI=1S/C12H13N3S/c1-2-4-10(5-3-1)8-15-7-6-11-12(9-15)16-14-13-11/h1-5H,6-9H2 |
InChI Key |
BBTICLGMNSWLFV-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=C1N=NS2)CC3=CC=CC=C3 |
Canonical SMILES |
C1CN(CC2=C1N=NS2)CC3=CC=CC=C3 |
Origin of Product |
United States |
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